Cas no 85903-32-8 (Pyridine,3-(5-methyl-3-isoxazolyl)-)

• Product Name: Pyridine,3-(5-methyl-3-isoxazolyl)-
• CAS No: 85903-32-8
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD18836272
• CID: 708234
• PubChem ID: 12848038
• Update Time: 2024-10-26

Pyridine,3-(5-methyl-3-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-(5-methyl-3-isoxazolyl)-
• Pyridine, 3-(5-methyl-3-isoxazolyl)- (9CI)
• 3-(5-Methyl-3-isoxazolyl)pyridine (ACI)
• 85903-32-8
• SCHEMBL2309187
• VVVHOKHVHXUUEN-UHFFFAOYSA-N
• SY260310
• MFCD18836272
• 5-methyl-3-pyridin-3-yl-1,2-oxazole
• 5-Methyl-3-(pyridin-3-yl)isoxazole
• 5-methyl-3-(3-pyridyl)isoxazole
• Pyridine, 3-(5-methyl-3-isoxazolyl)-
• F51229
• DB-219567
• 3-(5-Methyl-1,2-oxazol-3-yl)pyridine

• MDL： MFCD18836272
• Inchi： 1S/C9H8N2O/c1-7-5-9(11-12-7)8-3-2-4-10-6-8/h2-6H,1H3
• InChI Key： VVVHOKHVHXUUEN-UHFFFAOYSA-N
• SMILES： N1C=C(C2C=C(C)ON=2)C=CC=1

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų